
S-Ethyl-CoA molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: S-Ethyl-CoA

Cat. No.: B1205947 Get Quote

Chemical Properties of S-Ethyl-CoA
S-Ethyl-CoA is a derivative of Coenzyme A, a key molecule in cellular metabolism. The

following table summarizes its core chemical data.

Property Value Reference

Molecular Formula C₂₃H₄₀N₇O₁₆P₃S (free acid) [1][2][3]

Molecular Weight 795.58 g/mol (free acid) [1][2][3]

Exact Mass 795.15 g/mol (free acid) [1][3]

S-Ethyl-CoA's structure incorporates a pantothenate unit, adenosine diphosphate, and an

ethyl thioester group. This composition is critical for its function as an acyl group carrier in

biochemical reactions.

Below is a diagram illustrating the relationship between S-Ethyl-CoA and its fundamental

molecular properties.
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Molecular Properties of S-Ethyl-CoA

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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